Cas no 254444-71-8 (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid))

• Product Name: 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid)
• CAS No: 254444-71-8
• CID: 4674686
• Update Time: 2025-10-05

1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid) Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid)

Additional information on 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid)

Comprehensive Overview of 1,4,7,10-Tetraazacyclododecane-1,4,7,10-Tetrakis(acetamido-methylenephosphonic acid) (CAS No. 254444-71-8)

The compound 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid), with CAS No. 254444-71-8, is a highly specialized macrocyclic ligand that has garnered significant attention in the fields of coordination chemistry, medical imaging, and industrial applications. Its unique structure, featuring four phosphonic acid groups attached to a cyclen (1,4,7,10-tetraazacyclododecane) backbone, makes it an exceptional chelating agent for metal ions, particularly in lanthanide and actinide chemistry. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most prominent uses of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid) is in the development of contrast agents for MRI (Magnetic Resonance Imaging). Researchers are increasingly exploring its potential due to its high affinity for gadolinium(III) ions, which are critical in enhancing image contrast. With the growing demand for non-invasive diagnostic tools, this compound is being optimized for improved biocompatibility and targeted imaging, aligning with the latest advancements in precision medicine.

Beyond medical applications, this compound plays a pivotal role in wastewater treatment and nuclear waste management. Its ability to selectively bind heavy metals and radionuclides makes it invaluable for environmental remediation. In an era where sustainability and green chemistry are hot topics, the demand for efficient chelating agents like CAS No. 254444-71-8 is rising. Industries are actively seeking solutions to reduce heavy metal pollution, and this compound offers a promising avenue.

The synthesis and modification of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid) are also areas of intense research. Scientists are investigating methods to enhance its stability and binding efficiency, particularly for use in catalysis and nanotechnology. With the rise of AI-driven drug discovery and computational chemistry, this compound is frequently studied in silico to predict its interactions with various metal ions, saving time and resources in lab experiments.

In conclusion, 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrakis(acetamido-methylenephosphonic acid) (CAS No. 254444-71-8) is a versatile and highly functional compound with broad applications in medicine, environmental science, and materials research. Its relevance to contemporary scientific challenges ensures it remains a focal point for innovation. As industries and researchers continue to prioritize sustainable solutions and advanced diagnostics, this compound will undoubtedly play a critical role in shaping future technologies.